Cas no 61544-83-0 (Benzoic acid, 3,4,5-tris(dimethylamino)-, methyl ester)
61544-83-0 structure
Product Name:Benzoic acid, 3,4,5-tris(dimethylamino)-, methyl ester
CAS No:61544-83-0
MF:C14H23N3O2
MW:265.351323366165
CID:475509
PubChem ID:20290415
Update Time:2025-04-19
Benzoic acid, 3,4,5-tris(dimethylamino)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,4,5-tris(dimethylamino)-, methyl ester
- methyl 3,4,5-tris(dimethylamino)benzoate
- DTXSID00604709
- SCHEMBL11358739
- 61544-83-0
-
- Inchi: 1S/C14H23N3O2/c1-15(2)11-8-10(14(18)19-7)9-12(16(3)4)13(11)17(5)6/h8-9H,1-7H3
- InChI Key: QVSNGZALKWQQGT-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C(=C(C=1)N(C)C)N(C)C)N(C)C)=O
Computed Properties
- Exact Mass: 265.17919
- Monoisotopic Mass: 265.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 36Ų
Experimental Properties
- PSA: 36.02
Benzoic acid, 3,4,5-tris(dimethylamino)-, methyl ester Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
61544-83-0 (Benzoic acid, 3,4,5-tris(dimethylamino)-, methyl ester) Related Products
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